Cas no 98665-22-6 (Ganoderic Acid G)

• Product Name: Ganoderic Acid G
• CAS No: 98665-22-6
• MF: C₃₀H₄₄O₈
• MW: 532.665570259094
• CID: 1066885
• Update Time: 2025-04-20

Ganoderic Acid G Chemical and Physical Properties

Names and Identifiers

• Ganoderic acid G
• 3β,7β,12β-Trihydroxy-11,15,23-trioxo-5α-lanost-8-en-26-oic acid
• (3beta,7beta,12beta)-3,7,12-Trihydroxy-11,15,23-trioxo-lanost-8-en-26-oic acid
• (3β,7β,12β)-3,7,12-Trihydroxy-11,15,23-trioxolanost-8-en-26-oic a cid
• (6R)-2-Methyl-4-oxo-6-[(3S,7S,10S,12S,13R,14R,17R)-3,7,12-trihydroxy-4,4,10,13,14-pentamethyl-11,15-
• Ganoderic Acid G

• Inchi： 1S/C30H44O8/c1-14(10-16(31)11-15(2)26(37)38)17-12-21(34)30(7)22-18(32)13-19-27(3,4)20(33)8-9-28(19,5)23(22)24(35)25(36)29(17,30)6/h14-15,17-20,25,32-33,36H,8-13H2,1-7H3,(H,37,38)
• InChI Key： BPJPBLZKOVIJQD-UHFFFAOYSA-N
• SMILES： OC1C(C2=C(C(CC3C(C)(C)C(CCC32C)O)O)C2(C)C(CC(C(C)CC(CC(C(=O)O)C)=O)C21C)=O)=O

Computed Properties

• Exact Mass: 532.30400
• Monoisotopic Mass: 532.30361836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 532.7
• XLogP3: 1.7
• Topological Polar Surface Area: 149

Experimental Properties

• Color/Form: Powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 224-226 ºC
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 149.20000
• LogP: 3.10230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids